Cas no 1897697-39-0 (1-Chloro-3,6-dimethylisoquinoline)
1897697-39-0 structure
Product Name:1-Chloro-3,6-dimethylisoquinoline
CAS No:1897697-39-0
MF:C11H10ClN
MW:191.656801700592
CID:4709543
Update Time:2023-08-16
1-Chloro-3,6-dimethylisoquinoline Chemical and Physical Properties
Names and Identifiers
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- 1-Chloro-3,6-dimethylisoquinoline
-
- Inchi： 1S/C11H10ClN/c1-7-3-4-10-9(5-7)6-8(2)13-11(10)12/h3-6H,1-2H3
- InChI Key： PRCXKWATBMJEBY-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC(C)=CC2=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Topological Polar Surface Area: 12.9
1-Chloro-3,6-dimethylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-397911-0.05g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-397911-0.1g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-397911-0.25g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-397911-0.5g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-397911-1.0g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-397911-2.5g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-397911-5.0g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-397911-10.0g |
1-chloro-3,6-dimethylisoquinoline |
1897697-39-0 | 10.0g |
$4545.0 | 2023-03-02 |
1-Chloro-3,6-dimethylisoquinoline Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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